Cas no 105479-90-1 (5-Methoxy-2-methylsulfanylbenzaldehyde)

• Product Name: 5-Methoxy-2-methylsulfanylbenzaldehyde
• CAS No: 105479-90-1
• MF: C₉H₁₀O₂S
• MW: 182.239501476288
• CID: 2874385
• PubChem ID: 10997672
• Update Time: 2025-08-02

5-Methoxy-2-methylsulfanylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-2-(methylthio)benzaldehyde
• 5-methoxy-2-methylsulfanylbenzaldehyde
• MFCD18905110
• 105479-90-1
• 5-methoxy-2-(methylsulfanyl)benzaldehyde
• 5-Methoxy-2-methylsulfanylbenzaldehyde

• Inchi： 1S/C9H10O2S/c1-11-8-3-4-9(12-2)7(5-8)6-10/h3-6H,1-2H3
• InChI Key： WOIRJAWGEREKQC-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1C=O)OC

Computed Properties

• Exact Mass: 182.04015073g/mol
• Monoisotopic Mass: 182.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 51.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 5-Methoxy-2-methylsulfanylbenzaldehyde

Research Briefing on 5-Methoxy-2-methylsulfanylbenzaldehyde (CAS: 105479-90-1) in Chemical Biology and Pharmaceutical Applications

5-Methoxy-2-methylsulfanylbenzaldehyde (CAS: 105479-90-1) is a sulfur-containing aromatic aldehyde derivative that has garnered increasing attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel antimicrobial and anticancer agents. This briefing synthesizes the latest findings on this compound, focusing on its synthetic utility, biological activities, and emerging applications in drug discovery.

Structural analysis reveals that the unique electronic properties of 5-Methoxy-2-methylsulfanylbenzaldehyde, conferred by the electron-donating methoxy group and the electron-withdrawing methylsulfanyl moiety, make it particularly valuable for constructing heterocyclic scaffolds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness as a building block for indole and quinazoline derivatives, showing promising in vitro activity against methicillin-resistant Staphylococcus aureus (MRSA) strains with MIC values ranging from 2-8 μg/mL.

In oncology research, the compound has shown potential as a precursor for targeted kinase inhibitors. Research teams at several institutions have utilized 105479-90-1 in the development of selective CDK4/6 inhibitors, with one series of derivatives exhibiting nanomolar potency in breast cancer cell lines (MCF-7 IC50 = 23 nM) while maintaining good selectivity over normal cells. The methylsulfanyl group appears crucial for binding interactions with the hydrophobic pocket of the kinase domain, as confirmed by X-ray crystallography studies.

Recent advancements in synthetic methodology have improved access to 5-Methoxy-2-methylsulfanylbenzaldehyde. A 2024 Nature Protocols paper detailed an optimized one-pot synthesis from 4-methoxythiophenol with 85% yield and >99% purity, addressing previous challenges with byproduct formation. This improved synthetic route has facilitated larger-scale production for preclinical studies.

The compound's metabolic stability and pharmacokinetic properties have been evaluated in recent ADME studies. While showing moderate hepatic microsomal stability (t1/2 = 42 minutes in human liver microsomes), strategic structural modifications of its derivatives have successfully improved metabolic stability without compromising biological activity. These findings, published in the European Journal of Pharmaceutical Sciences, suggest promising directions for further lead optimization.

Emerging applications extend beyond small molecule therapeutics. A 2023 ACS Chemical Biology report highlighted the use of 105479-90-1 in PROTAC (proteolysis targeting chimera) development, where its aldehyde functionality enables efficient conjugation to E3 ligase ligands. This approach has yielded several candidate molecules currently in early-stage evaluation for neurodegenerative diseases.

Ongoing research continues to explore the full potential of 5-Methoxy-2-methylsulfanylbenzaldehyde in medicinal chemistry. With its balanced physicochemical properties (LogP = 2.1, PSA = 45 Ų) and demonstrated versatility as a synthetic intermediate, this compound remains an important tool for drug discovery efforts targeting various disease areas. Future studies are expected to further elucidate structure-activity relationships and optimize derivative compounds for clinical translation.